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Compound of Interest

Compound Name: 3C-P (hydrochloride)

Cat. No.: B1162873

Get Quote

Abstract
This guide details the in vitro assay protocols required to characterize 3C-P hydrochloride, a

synthetic amphetamine derivative and potent psychedelic. Unlike synthetic cathinones often

misidentified by similar alphanumeric codes (e.g., 3-CMC), 3C-P acts primarily as a high-

efficacy agonist at the serotonin 5-HT2A receptor with negligible affinity for monoamine

transporters. This document provides validated workflows for Radioligand Binding Assays

(affinity) and Fluorometric Imaging Plate Reader (FLIPR) Calcium Flux Assays (functional

potency), designed for researchers in neuropsychiatry and forensic toxicology.

Part 1: Compound Identity & Safety Architecture
Chemical Identity[2][3][4][5][6][7][8][9]

Common Name: 3C-P

Chemical Name: 1-(3,5-dimethoxy-4-propoxyphenyl)propan-2-amine hydrochloride

Class: Substituted Amphetamine (3C-Series) / Psychedelic[1][2]

CAS: 2749897-26-3 (HCl salt)[3]
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Molecular Weight: 289.8 g/mol (HCl salt)[3]

CRITICAL DISTINCTION: Do not confuse 3C-P (the psychedelic amphetamine) with 3-CP (3-

chlorophenmetrazine) or 3-CMC (3-chloromethcathinone). 3C-P lacks the beta-ketone group of

cathinones and the morpholine ring of phenmetrazines. Its mechanism is serotonergic, not

dopaminergic.

Handling & Solubility
Solubility: 3C-P HCl is highly soluble in water (~10 mg/mL) and DMSO (~13 mg/mL).

Stock Preparation: Prepare a 10 mM stock solution in 100% DMSO. Store at -20°C. Avoid

freeze-thaw cycles >3 times.

Safety: 3C-P is a potent psychoactive substance. Handle in a Class II Biological Safety

Cabinet (BSC). Wear nitrile gloves, lab coat, and safety goggles.

Part 2: Primary Pharmacology – Radioligand
Binding Assay
Objective: Determine the affinity (

) of 3C-P for the human 5-HT2A receptor.

Mechanistic Rationale
To assess the psychedelic potential of 3C-P, we must quantify its competition with a known

radioligand. While

-Ketanserin is a standard antagonist radioligand, 3C-P is an agonist. Agonists often bind with
different affinities to the G-protein-coupled (high affinity) and uncoupled (low affinity) states.

Recommendation: Use
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-Ketanserin for standard screening. For high-resolution efficacy prediction, use

-Cimbi-36 or

-DOI (agonist radioligands).

Protocol: 5-HT2A Competition Binding
Materials:

Membranes: HEK-293 cells stably expressing human 5-HT2A receptors (commercial or in-

house).

Radioligand:

-Ketanserin (Specific Activity ~60-80 Ci/mmol). Concentration: 1.0 nM (

equivalent).

Non-Specific Binding (NSB) Control: Methysergide (10 µM).

Assay Buffer: 50 mM Tris-HCl, 10 mM MgCl₂, 0.1 mM EDTA, pH 7.4.

Step-by-Step Workflow:

Preparation: Thaw membrane prep on ice. Homogenize gently using a Polytron (burst of 5s).

Dilute to 5–10 µg protein/well.

Plate Layout (96-well):

Total Binding (TB): Buffer + Membranes + Radioligand.

Non-Specific Binding (NSB): Methysergide (10 µM) + Membranes + Radioligand.

Test (3C-P): Serial dilution of 3C-P (10⁻¹¹ M to 10⁻⁵ M) + Membranes + Radioligand.

Incubation: Incubate plates for 60 minutes at 25°C (Room Temp).

Expert Note: 5-HT2A receptors are temperature sensitive. 37°C incubation may accelerate

degradation; 25°C is optimal for equilibrium.
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Harvesting: Filter through GF/B glass fiber filters pre-soaked in 0.3% Polyethyleneimine

(PEI) to reduce non-specific binding to the filter.

Washing: Wash 3x with ice-cold wash buffer (50 mM Tris-HCl).

Detection: Add liquid scintillation cocktail and count on a Beta Counter (e.g., PerkinElmer

MicroBeta).

Data Analysis: Calculate

using the Cheng-Prusoff equation:

Where

is radioligand concentration and

is its dissociation constant.

Part 3: Functional Readout – Calcium Mobilization
(FLIPR)
Objective: Determine the functional potency (

) and efficacy (

) of 3C-P.

Mechanistic Rationale
The 5-HT2A receptor couples to

proteins. Activation triggers Phospholipase C (PLC), hydrolyzing

into

and DAG.

stimulates calcium release from the endoplasmic reticulum. This rapid

flux is the standard proxy for psychedelic potency.

Protocol: FLIPR Calcium 6 Assay
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Materials:

Cells: CHO-K1 or HEK-293 cells stably expressing human 5-HT2A (Gα16 co-transfection

often used to boost signal).

Dye: Calcium 6 Assay Kit (Molecular Devices) or Fluo-4 AM.

Instrument: FLIPR Tetra or FlexStation 3.

Step-by-Step Workflow:

Cell Plating: Plate cells at 50,000 cells/well in black-wall, clear-bottom 96-well plates.

Incubate overnight at 37°C, 5% CO₂.

Dye Loading:

Remove culture media.

Add 100 µL Loading Buffer (HBSS + 20 mM HEPES + Calcium 6 Dye + 2.5 mM

Probenecid).

Expert Note:Probenecid is critical to inhibit anion transporters that would pump the dye out

of the cell.

Incubate 60 min at 37°C, then 15 min at Room Temp.

Compound Preparation:

Prepare 5x concentrated 3C-P solutions in HBSS buffer (0.1% BSA to prevent plastic

adsorption).

Range: 0.1 nM to 10 µM (8-point curve).

Injection & Readout:

Transfer plate to FLIPR.

Program: Baseline read (10s) -> Inject Compound (20 µL) -> Read for 180s.
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Excitation: 485 nm / Emission: 525 nm.

Data Interpretation:

Response: Calculate

(Peak Fluorescence - Baseline) / Baseline.

Normalization: Normalize to the response of a full agonist reference (e.g., 10 µM 5-HT or

DOI) to determine % Efficacy (

).

Expected Result: 3C-P typically acts as a partial to full agonist (

~80-100% of 5-HT) with high potency (

< 100 nM).

Part 4: Visualization of Signaling & Workflow
5-HT2A Gq Signaling Pathway
The following diagram illustrates the molecular cascade triggered by 3C-P binding, leading to

the calcium signal measured in Part 3.
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Figure 1: Signal transduction pathway for 3C-P mediated 5-HT2A activation.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b1162873/docs?utm_src=pdf-body-img#application-note-pharmacological-profiling-of-3c-p-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1162873?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow Overview
This flowchart summarizes the parallel execution of Binding and Functional assays.

Protocol 1: Binding (Affinity)

Protocol 2: Functional (Potency)
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Figure 2: Integrated workflow for pharmacological profiling of 3C-P.

Part 5: Data Summary & Reference Values
When validating your assay, compare your results against these literature-derived reference

ranges for 3C-P.
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Parameter Assay Type Reference Value Interpretation

(5-HT2A) Radioligand Binding ~1,000 nM Moderate Affinity

(5-HT2A)
Ca2+ Flux / IP

Accumulation
~60 - 100 nM High Potency

Selectivity Binding Ratio 5-HT2A > 5-HT2C
Typical for

psychedelics

Transporter Activity Uptake Inhibition > 10,000 nM
Inactive at

DAT/NET/SERT

Expert Analysis: Note the discrepancy between Affinity (

) and Potency (

). 3C-P exhibits a high "receptor reserve" or intrinsic efficacy, meaning it can elicit a maximal
response even with moderate binding occupancy. This is a hallmark of potent psychedelics and
explains why

alone is a poor predictor of in vivo activity for this class.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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